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sigmoidin E sigmoidin E
Brand Name: Vulcanchem
CAS No.: 116174-67-5
VCID: VC0051866
InChI: InChI=1S/C25H26O5/c1-14(2)5-6-15-9-17(10-16-7-8-25(3,4)30-24(15)16)21-13-20(28)23-19(27)11-18(26)12-22(23)29-21/h5,7-12,21,26-27H,6,13H2,1-4H3/t21-/m0/s1
SMILES: CC(=CCC1=CC(=CC2=C1OC(C=C2)(C)C)C3CC(=O)C4=C(C=C(C=C4O3)O)O)C
Molecular Formula: C25H26O5
Molecular Weight: 406.5 g/mol

sigmoidin E

CAS No.: 116174-67-5

Main Products

VCID: VC0051866

Molecular Formula: C25H26O5

Molecular Weight: 406.5 g/mol

sigmoidin E - 116174-67-5

CAS No. 116174-67-5
Product Name sigmoidin E
Molecular Formula C25H26O5
Molecular Weight 406.5 g/mol
IUPAC Name (2S)-2-[2,2-dimethyl-8-(3-methylbut-2-enyl)chromen-6-yl]-5,7-dihydroxy-2,3-dihydrochromen-4-one
Standard InChI InChI=1S/C25H26O5/c1-14(2)5-6-15-9-17(10-16-7-8-25(3,4)30-24(15)16)21-13-20(28)23-19(27)11-18(26)12-22(23)29-21/h5,7-12,21,26-27H,6,13H2,1-4H3/t21-/m0/s1
Standard InChIKey CKTMJKHXYHXNKU-NRFANRHFSA-N
Isomeric SMILES CC(=CCC1=CC(=CC2=C1OC(C=C2)(C)C)[C@@H]3CC(=O)C4=C(C=C(C=C4O3)O)O)C
SMILES CC(=CCC1=CC(=CC2=C1OC(C=C2)(C)C)C3CC(=O)C4=C(C=C(C=C4O3)O)O)C
Canonical SMILES CC(=CCC1=CC(=CC2=C1OC(C=C2)(C)C)C3CC(=O)C4=C(C=C(C=C4O3)O)O)C
Synonyms sigmoidin E
sigmoidin-E
PubChem Compound 195173
Last Modified Nov 11 2021
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